![molecular formula C17H15F3N2O2 B3848125 N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide](/img/structure/B3848125.png)
N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide
Overview
Description
N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide, commonly known as TFEA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TFEA belongs to the class of compounds known as amides and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of TFEA is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cellular signaling pathways. Specifically, TFEA has been shown to inhibit the activity of protein kinase C (PKC) and phosphatidylinositol 3-kinase (PI3K), both of which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
TFEA has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, TFEA has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to have a protective effect on the cardiovascular system.
Advantages and Limitations for Lab Experiments
One of the advantages of TFEA is its high potency. It has been shown to be effective at low concentrations, which makes it a valuable tool for studying cellular signaling pathways. However, TFEA is also highly toxic and care must be taken when handling the compound. Additionally, TFEA is relatively expensive, which may limit its use in some experiments.
Future Directions
There are several areas of future research for TFEA. One area is in the development of new cancer therapies. TFEA has shown promise as a potential adjuvant therapy for existing cancer drugs, and further research is needed to determine its efficacy in clinical trials.
Another area of future research is in the development of new neuroprotective agents. TFEA has shown potential in the treatment of neurodegenerative diseases, and further research is needed to determine its safety and efficacy in humans.
Finally, there is potential for TFEA to be used as a tool for studying cellular signaling pathways. Its high potency and specificity make it a valuable tool for studying the activity of enzymes involved in these pathways, which could lead to the development of new therapies for a wide range of diseases.
Scientific Research Applications
TFEA has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer therapy. TFEA has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to enhance the efficacy of other cancer drugs.
Another area of research has been in the field of neuroscience. TFEA has been shown to have a neuroprotective effect and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3N2O2/c18-17(19,20)13-7-4-8-14(11-13)22-16(24)15(23)21-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPQOBURVKVAKRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C(=O)NC2=CC=CC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.